Cas no 51632-36-1 (4-Methyl-α-(1-methylethyl)-benzeneacetic Acid)

• Product Name: 4-Methyl-α-(1-methylethyl)-benzeneacetic Acid
• CAS No: 51632-36-1
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD11590435
• CID: 361805
• PubChem ID: 10241667
• Update Time: 2024-11-06

4-Methyl-α-(1-methylethyl)-benzeneacetic Acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-methyl-a-(1-methylethyl)-
• 3-methyl-2-(4-methylphenyl)butanoic Acid
• (S)-4-Methyl-alpha-isopropylbenzeneacetic acid
• Benzeneacetic acid,4-methyl-alpha-(1-methylethyl)-
• Benzeneacetic acid, 4-methyl-alpha-(1-methylethyl)-
• 3-Methyl-2-(p-tolyl)butanoic acid
• 51632-36-1
• G72956
• 3-methyl-2-(4-methylphenyl)butanoicAcid
• SCHEMBL11315150
• CS-0273458
• EN300-1138421
• NS-01842
• MFCD11590435
• AKOS011681239
• 4-Methyl-α-(1-methylethyl)-benzeneacetic Acid

• MDL： MFCD11590435
• Inchi： 1S/C12H16O2/c1-8(2)11(12(13)14)10-6-4-9(3)5-7-10/h4-8,11H,1-3H3,(H,13,14)
• InChI Key： VIECDMJPZIPGAX-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC(C)=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids